1-(2-Methoxy-9H-carbazol-9-yl)ethan-1-one

• Molecular Formula: C15H13NO2
• Molecular Weight: 239.27 g/mol
• IUPAC Name: 1-(2-methoxycarbazol-9-yl)ethanone
• InChI: InChI=1S/C15H13NO2/c1-10(17)16-14-6-4-3-5-12(14)13-8-7-11(18-2)9-15(13)16/h3-9H,1-2H3
• InChI Key: MOXQEBYOQNDSJZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C2=CC=CC=C2C3=C1C=C(C=C3)OC

Description

Key spectral data include $ ^1H $ NMR peaks at δ 8.05 (d, $ J = 7.8 \, \text{Hz} $), 7.93–7.85 (m), and 3.93 ppm (s, methoxy group), confirming its structural integrity . Carbazole derivatives are widely studied for their optoelectronic and biological properties, making this compound a candidate for pharmaceutical and material science applications.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural analogs of 1-(2-Methoxy-9H-carbazol-9-yl)ethan-1-one, highlighting substituent variations, molecular properties, and synthesis pathways:

Compound Name	Substituents	Molecular Formula	Molecular Weight (Da)	Key Properties/Applications	Synthesis Method	Reference
1-(9-Octyl-9H-carbazol-3-yl)ethanone	3-acetyl, 9-octyl	$ \text{C}{22}\text{H}{27}\text{NO} $	321.46	Lipophilic; potential OLED material	Not specified
1-[9-(2-Methylpropyl)-9H-carbazol-3-yl]ethan-1-one	3-acetyl, 9-isobutyl	$ \text{C}{18}\text{H}{19}\text{NO} $	265.35	High logP (lipophilicity); screening compound	Commercial synthesis (ChemBridge Corp.)
1-(9-Hexyl-9H-carbazol-3-yl)ethan-1-one	3-acetyl, 9-hexyl	$ \text{C}{20}\text{H}{23}\text{NO} $	293.41	logP = 5.91; high membrane permeability	Not specified
CBL0137 (1-[6-acetyl-9-(2-[(propan-2-yl)amino]ethyl)-9H-carbazol-3-yl]ethan-1-one)	3,6-diacetyl, 9-(isopropylaminoethyl)	$ \text{C}{21}\text{H}{23}\text{N}2\text{O}2 $	343.43	Anticancer activity (Incuron pipeline)	Multi-step functionalization of carbazole core
1-(4-Methoxy-9H-β-carbolin-1-yl)ethanone	β-carboline core, 4-methoxy, 1-acetyl	$ \text{C}{15}\text{H}{12}\text{N}2\text{O}2 $	260.27	Neuroactive potential	Not specified

Key Observations:

Alkyl-substituted derivatives (e.g., 9-hexyl, 9-octyl) exhibit higher logP values (5.91–6.0), favoring membrane permeability and CNS activity .

Biological Activity: CBL0137 and related hydrochlorides demonstrate anticancer properties, attributed to the dual acetyl groups and aminoethyl side chain enhancing DNA intercalation . The target compound lacks direct biological data in the evidence but shares structural motifs with bioactive carbazoles.

Synthetic Routes :

• Electrocatalytic methods (target compound) offer greener alternatives to traditional condensation or multi-step functionalization .
• Commercial analogs (e.g., 9-isobutyl derivative) are synthesized via scalable protocols for high-throughput screening .

Physicochemical and Spectral Comparisons

• NMR Profiles: The target compound’s $ ^1H $ NMR (δ 3.93 ppm for OCH$ _3 $) distinguishes it from non-methoxy analogs, which show alkyl proton signals (e.g., δ 1.44 ppm for 9-octyl’s CH$ _2 $ groups) .
• Thermal Stability : Melting points vary significantly; for example, sulfur-containing analogs (e.g., 1f in ) melt at 137–138°C, whereas carbazole derivatives typically exhibit higher thermal stability (>200°C) .